Cas no 2138143-89-0 (Cyclohexanemethanamine, 4,4-dimethyl-2-(propylsulfonyl)-)

• Product Name: Cyclohexanemethanamine, 4,4-dimethyl-2-(propylsulfonyl)-
• CAS No: 2138143-89-0
• MF: C₁₂H₂₅NO₂S
• MW: 247.397402524948
• CID: 5299714
• Update Time: 2025-06-13

Cyclohexanemethanamine, 4,4-dimethyl-2-(propylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanamine, 4,4-dimethyl-2-(propylsulfonyl)-

• Inchi： 1S/C12H25NO2S/c1-4-7-16(14,15)11-8-12(2,3)6-5-10(11)9-13/h10-11H,4-9,13H2,1-3H3
• InChI Key： ZJVZFWXGACVYFT-UHFFFAOYSA-N
• SMILES： C1(CN)CCC(C)(C)CC1S(CCC)(=O)=O

Additional information on Cyclohexanemethanamine, 4,4-dimethyl-2-(propylsulfonyl)-

Recent Advances in the Study of Cyclohexanemethanamine, 4,4-dimethyl-2-(propylsulfonyl)- (CAS: 2138143-89-0)

The compound Cyclohexanemethanamine, 4,4-dimethyl-2-(propylsulfonyl)- (CAS: 2138143-89-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of Cyclohexanemethanamine, 4,4-dimethyl-2-(propylsulfonyl)-. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a multi-step process involving sulfonylation and subsequent cyclization, which demonstrated high efficiency and scalability. This advancement is particularly significant for large-scale pharmaceutical production.

In addition to synthetic improvements, recent investigations have explored the compound's biological activity. Preliminary in vitro studies have indicated that Cyclohexanemethanamine, 4,4-dimethyl-2-(propylsulfonyl)- exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. These findings suggest potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further in vivo studies are currently underway to validate these effects and assess the compound's safety profile.

Another noteworthy development is the exploration of this compound's role in neurodegenerative diseases. A 2024 study in the journal Neuropharmacology reported that Cyclohexanemethanamine, 4,4-dimethyl-2-(propylsulfonyl)- could modulate neurotransmitter systems implicated in Alzheimer's disease. The study highlighted its ability to cross the blood-brain barrier, a critical factor for central nervous system-targeted therapies. These findings open new avenues for research into its potential as a neuroprotective agent.

Despite these promising results, challenges remain in the clinical translation of Cyclohexanemethanamine, 4,4-dimethyl-2-(propylsulfonyl)-. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, Cyclohexanemethanamine, 4,4-dimethyl-2-(propylsulfonyl)- (CAS: 2138143-89-0) represents a compelling area of research in chemical biology and drug development. Its diverse pharmacological properties and recent synthetic advancements position it as a promising candidate for future therapeutic applications. Continued research and development efforts will be crucial to fully realize its potential and bring it closer to clinical use.